6-(Trifluoromethyl)-2,3,4,8,8A,9-hexahydro-1H-carbazole
Overview
Description
6-(Trifluoromethyl)-2,3,4,8,8A,9-hexahydro-1H-carbazole is a chemical compound that belongs to the class of carbazole derivatives. Carbazole derivatives are known for their diverse biological activities and have been extensively studied for their potential applications in medicinal chemistry. The trifluoromethyl group attached to the carbazole core enhances the compound’s chemical stability and biological activity, making it a valuable compound for various scientific research applications.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 6-(Trifluoromethyl)-2,3,4,8,8A,9-hexahydro-1H-carbazole can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, the Suzuki–Miyaura coupling reaction is often employed to introduce the trifluoromethyl group into the carbazole core . This reaction typically requires a palladium catalyst, a boron reagent, and a base under mild conditions.
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.
Chemical Reactions Analysis
Types of Reactions: 6-(Trifluoromethyl)-2,3,4,8,8A,9-hexahydro-1H-carbazole undergoes various chemical
Properties
CAS No. |
872604-22-3 |
|---|---|
Molecular Formula |
C13H14F3N |
Molecular Weight |
241.25 g/mol |
IUPAC Name |
6-(trifluoromethyl)-2,3,4,8,8a,9-hexahydro-1H-carbazole |
InChI |
InChI=1S/C13H14F3N/c14-13(15,16)8-5-6-12-10(7-8)9-3-1-2-4-11(9)17-12/h5,7,12,17H,1-4,6H2 |
InChI Key |
ZQUCKRDODAQWSK-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC2=C(C1)C3=CC(=CCC3N2)C(F)(F)F |
Origin of Product |
United States |
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